![molecular formula C28H32N2O2 B2773519 2-((4-(tert-butyl)phenoxy)methyl)-1-(3-(p-tolyloxy)propyl)-1H-benzo[d]imidazole CAS No. 615280-93-8](/img/structure/B2773519.png)
2-((4-(tert-butyl)phenoxy)methyl)-1-(3-(p-tolyloxy)propyl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-(tert-butyl)phenoxy)methyl)-1-(3-(p-tolyloxy)propyl)-1H-benzo[d]imidazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as TAK-659 and is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK). BTK is a key component in the signaling pathway of B cells, which play a crucial role in the immune system. TAK-659 has shown promise in the treatment of various diseases, including autoimmune disorders and cancer.
Scientific Research Applications
Synthesis and Characterization
Compounds with structures incorporating elements similar to "2-((4-(tert-butyl)phenoxy)methyl)-1-(3-(p-tolyloxy)propyl)-1H-benzo[d]imidazole" have been synthesized and characterized for their chemical properties and reactivity. For instance, the synthesis of N-heterocyclic carbene (NHC) ligands that include tert-butylphenol or benzimidazole components has been reported. These ligands are then used to form complexes with metals such as zirconium, showcasing the utility of such compounds in the preparation of coordination compounds with potential catalytic activities (Barroso et al., 2014).
Biological Evaluation
The biological activities of compounds containing benzimidazole and related structures have been extensively studied. For example, benzimidazole derivatives have been evaluated for their antioxidant activity, demonstrating the potential of these compounds in biological contexts (Buravlev et al., 2021). Additionally, certain benzimidazole-based compounds have been synthesized and tested for their antitumor properties, showing significant activity against a range of cancer cell lines (Abonía et al., 2011).
Catalytic Applications
Compounds incorporating imidazole and benzimidazole moieties have also been explored for their catalytic properties. For example, zirconium complexes supported by N-heterocyclic carbene ligands have been synthesized and assessed for their hydroamination catalytic properties, highlighting the potential of these compounds in facilitating organic transformations (Barroso et al., 2014).
Photophysical Properties
Additionally, the photophysical properties of certain benzimidazole derivatives have been investigated, with compounds showing potential as fluorescent sensors for metal ions, which could have applications in environmental monitoring and bioimaging (Maji et al., 2017).
properties
IUPAC Name |
2-[(4-tert-butylphenoxy)methyl]-1-[3-(4-methylphenoxy)propyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H32N2O2/c1-21-10-14-23(15-11-21)31-19-7-18-30-26-9-6-5-8-25(26)29-27(30)20-32-24-16-12-22(13-17-24)28(2,3)4/h5-6,8-17H,7,18-20H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXETYYYHJMPVEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCN2C3=CC=CC=C3N=C2COC4=CC=C(C=C4)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.